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Compound of Interest

Compound Name: Dexlansoprazole

Cat. No.: B1670344

Ensuring the safe and environmentally responsible disposal of dexlansoprazole is a critical
component of laboratory safety and chemical management. For researchers, scientists, and
drug development professionals, adherence to proper disposal protocols is essential to prevent
environmental contamination and ensure compliance with regulatory standards. This guide
provides detailed, step-by-step procedures for the proper disposal of dexlansoprazole,
aligning with best practices and regulatory guidelines.

Regulatory Landscape and Key Considerations

The disposal of pharmaceutical waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA). While
dexlansoprazole is not specifically listed on the FDA's "flush list" of medicines recommended
for disposal by flushing, and is not classified as a "Hazardous Chemical" under the
Occupational Safety and Health Administration (OSHA) Hazard Communication Standard, its
Safety Data Sheet (SDS) recommends professional disposal. Therefore, a cautious approach
IS warranted.

Improper disposal, such as flushing down the drain, can introduce active pharmaceutical
ingredients into waterways, potentially harming aquatic life and ecosystems. Landfill disposal
without proper precautions can also lead to environmental contamination.

Recommended Disposal Procedures
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The preferred method for disposing of dexlansoprazole is through a licensed hazardous
material disposal company or a pharmaceutical take-back program. If these options are not
available, disposal in the household trash can be considered as a last resort, with specific
precautions to minimize environmental risk.

Table 1: Dexlansoprazole Disposal Methods
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Disposal Method Recommendation Procedure

- Locate an authorized
collection site through the DEA
) Diversion Control Division
Pharmaceutical Take-Back ] )
Highly Recommended website or local pharmacy. -

Program o )

Follow the specific instructions

provided by the take-back

program.

- Contact your institution's
Environmental Health and
Safety (EHS) department to
arrange for pickup by a
_ licensed hazardous waste
Licensed Hazardous Waste Recommended for
) vendor. - Ensure

Vendor Laboratories )
dexlansoprazole waste is
properly segregated, labeled,
and stored according to
institutional and regulatory

guidelines prior to pickup.

1. Do not crush capsules. 2.
Mix the capsules with an
unpalatable substance such as
used coffee grounds, dirt, or
cat litter. 3. Place the mixture
in a sealed container, such as
a plastic bag or an empty
Household Trash Disposal Last Resort ) ) ) ]
container with a lid. 4. Dispose
of the sealed container in the
regular laboratory or municipal
trash. 5. Remove or obscure
all personal or identifying
information from the original

packaging before discarding.

Flushing Not Recommended Dexlansoprazole is not on the
FDA's flush list. Do not flush
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down the toilet or drain.

A common final disposal
) ) ) method for pharmaceutical
Incineration Acceptable via Waste Vendor )
waste handled by licensed

vendors.

Experimental Protocol for Laboratory Waste
Disposal

For research laboratories generating dexlansoprazole waste, the following protocol should be
implemented:

o Waste Segregation: Establish a designated waste container for dexlansoprazole and
materials contaminated with it (e.g., weighing boats, contaminated gloves). This container
should be clearly labeled as "Dexlansoprazole for Disposal.”

o Personal Protective Equipment (PPE): When handling dexlansoprazole waste, personnel
should wear appropriate PPE, including gloves and safety glasses, as recommended in the
substance's SDS.

o Waste Collection: Once the designated waste container is full, it should be securely sealed.

e EHS Coordination: Contact the institution's Environmental Health and Safety (EHS)
department to schedule a pickup. The EHS department will coordinate with a licensed
hazardous waste vendor for proper transportation and disposal, likely via incineration.

o Documentation: Maintain a log of all dexlansoprazole waste generated and disposed of, in
accordance with institutional and regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dexlansoprazole.
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Start: Unused/Expired
Dexlansoprazole

Is a Pharmaceutical
Take-Back Program
Available?

Is a Licensed
Hazardous Waste
Vendor Accessible?

Utilize Take-Back
Program

Household Trash
Disposal (Last Resort)

Dispose via Licensed

Waste Vendor
(e.g., through EHS)

y

Follow Trash Disposal
Procedure:
1. Mix with unpalatable substance
2. Seal in a container
3. Dispose in trash

y y

(End of Disposal Process)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of dexlansoprazole.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of dexlansoprazole, thereby protecting both human health and
the environment.

« To cite this document: BenchChem. [Proper Disposal of Dexlansoprazole: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670344#dexlansoprazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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